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Compound of Interest

Compound Name: C.l. Solvent Blue 3

Cat. No.: B1629615

Application Note: C.l. Solvent Blue 3 and Related Lysochrome Dyes

C.l. Solvent Blue 3 is a fat-soluble (lysochrome) dye. In forensic science, this class of dyes is
primarily utilized for the enhancement of latent fingerprints, particularly on non-porous surfaces
that are contaminated with greasy or oily substances.[1][2][3] The dye stains the fatty
constituents and sebaceous sweat present in the fingerprint residue, rendering the latent print
visible as a colored impression.[2][4]

While specific forensic protocols for C.I. Solvent Blue 3 are not extensively documented in
readily available literature, the methodology is analogous to that of the chemically similar and
widely used dye, C.I. Solvent Black 3 (also known as Sudan Black B).[1][4] Both dyes function
by physically dissolving in the lipid components of the print. The resulting development yields a
blue-black colored fingerprint.[2] This technique is considered a low-sensitivity method, and its
effectiveness often requires contaminants like grease to be present for the reagent to bind to.

[4]

This application note provides a detailed protocol for C.l. Solvent Black 3, which can be
adapted for related solvent dyes. The procedure is effective on surfaces like glass, metal, and
plastics.[3] It is not suitable for porous surfaces such as paper or untreated wood.[3] All
serological examinations should be conducted prior to treatment with these dyes.[2]

Quantitative Data Summary
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The following table summarizes the key quantitative parameters for the preparation and
application of the C.I. Solvent Black 3 working solution.

Parameter Value Unit Notes

Reagent Preparation

C.l. Solvent Black 3

15 g
(powder)
Used as the primary
Methanol 1000 mL
solvent.
- Added after the dye is
Purified Water 500 mL _ _
mixed with methanol.
Application
Parameters
The item is fully
Immersion Time 2 minutes submerged in the
working solution.[2]
] ] An alternative
Soaking Time ] o
) 2-3 minutes application method for
(alternative) ]
smaller items.[3]
Rinse with running tap
Rinsing ~1 minute water or in a tray of

purified water.[2]

Experimental Protocol: Latent Fingerprint
Development using C.l. Solvent Black 3

This protocol details the preparation of the staining solution and its application for developing
latent fingerprints on non-porous surfaces.

1.0 Reagents and Materials

e C.I. Solvent Black 3 (Sudan Black B) powder

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://forensicresources.org/wp-content/uploads/2019/07/Sudan-Black-02-01-2019.pdf
https://arrowheadforensics.com/content/1/A-1602%20Sudan%20Black%20Instructions.pdf
https://forensicresources.org/wp-content/uploads/2019/07/Sudan-Black-02-01-2019.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Methanol

o Purified or distilled water

e Large glass beaker (e.g., 2 L)

o Magnetic stirrer and stir bar

e Glass processing trays

o Dark, shatter-proof storage container

e Personal Protective Equipment (PPE): Gloves, lab coat, eye protection

e Fume hood

2.0 Preparation of Working Solution

2.1 In a fume hood, place 15 grams of C.I. Solvent Black 3 powder into a large glass beaker
containing a magnetic stir bar.[2]

2.2 Add 1000 mL of methanol to the beaker.[2]

2.3 Stir the mixture with the magnetic stirrer until it is thoroughly mixed.

2.4 While continuously stirring, add 500 mL of purified water to the solution.[2] Note: Not all
of the dye will dissolve, and some sediment may remain.[2]

2.5 Transfer the solution, including any undissolved solid matter, to a clearly labeled, dark,
shatter-proof container for storage. The working solution has an indefinite shelf life.[3]

3.0 Application Procedure

Before application, shake the working solution to ensure the dye is evenly distributed.[2]

3.1 Immersion Method (Preferred for smaller items)

o 3.1.1 Pour a sufficient amount of the working solution into a glass processing tray to allow for
complete submersion of the evidence.[2]
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3.1.2 Submerge the item of evidence in the solution for approximately 2 minutes.[2]

3.1.3 Remove the item from the staining solution.

3.1.4 Rinse the item by submerging it in a separate tray of purified water or by rinsing it
under cool, running tap water to remove excess dye.[2][3]

3.1.5 Allow the item to air dry completely. Do not use heat to accelerate drying.[2] The
developed prints will appear blue-black.[2]

3.1.6 The process may be repeated to improve the contrast of the developed impressions.[2]

3.2 Spray/Pour Method (For larger items)

3.2.1 For items too large for immersion, spray the working solution onto the surface of
interest or pour it over the surface, catching the runoff in a tray.[3]

3.2.2 Continue this process until latent prints become visible.

3.2.3 Rinse the surface thoroughly with cool, running tap water.[3]

3.2.4 Allow the item to air dry completely.

4.0 Safety Precautions

 All procedures should be performed in a well-ventilated area or a fume hood.[3]
e Methanol is flammable and harmful if inhaled or ingested.

o Wear appropriate PPE, including gloves, a lab coat, and eye protection, as the dye will stain
skin and clothing.[2]

o Consult the Material Safety Data Sheets (MSDS) for all chemicals used.

Visualizations

The following diagrams illustrate the logical workflow for preparing the C.I. Solvent Black 3
reagent and the process of developing latent fingerprints.
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Reagent Preparation

1. Weigh 15g of »| 2. Add 1000 mL > 3. Stir until > 4. Add 500 mL of »| 5- Transfer to dark
C.l. Solvent Black 3 of Methanol thoroughly mixed Purified Water (while stirring) storage container

Click to download full resolution via product page

Caption: Workflow for C.I. Solvent Black 3 Reagent Preparation.
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Fingerprint Development Process
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Caption: Experimental Workflow for Latent Print Development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1629615?utm_src=pdf-custom-synthesis
https://www.bvda.com/en/sudan-black-solvent-black-3
https://forensicresources.org/wp-content/uploads/2019/07/Sudan-Black-02-01-2019.pdf
https://arrowheadforensics.com/content/1/A-1602%20Sudan%20Black%20Instructions.pdf
https://isp.idaho.gov/wp-content/uploads/Forensics/archivedAMs/since/Latent%20and%20Impression/Latent-Prints-Analytical-Methods-Rev-10.pdf
https://www.benchchem.com/product/b1629615#application-of-c-i-solvent-blue-3-in-forensic-science
https://www.benchchem.com/product/b1629615#application-of-c-i-solvent-blue-3-in-forensic-science
https://www.benchchem.com/product/b1629615#application-of-c-i-solvent-blue-3-in-forensic-science
https://www.benchchem.com/product/b1629615#application-of-c-i-solvent-blue-3-in-forensic-science
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1629615?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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